Cas no 1006326-38-0 (6-Amino-4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-3-methyl-1,4-dihydropyrano2,3-cpyrazole-5-carbonitrile)

6-Amino-4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-3-methyl-1,4-dihydropyrano2,3-cpyrazole-5-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- AK191810
- AKOS005558918
- 6-amino-4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-3-methyl-2H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile
- BBL020250
- AKOS001476471
- 6-amino-4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-3-methyl-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile
- 6-amino-4-(1-ethyl-3-methylpyrazol-4-yl)-3-methyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
- VS-07085
- AK-968/41017885
- 6-Amino-4-(1-ethyl-3-methyl-1h-pyrazol-4-yl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitril
- 6-amino-4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-3-methyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
- 6-amino-4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazol-5-yl cyanide
- 1006326-38-0
- 6-amino-4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
- STK625963
- 6-Amino-4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-3-methyl-1,4-dihydropyrano2,3-cpyrazole-5-carbonitrile
-
- Inchi: InChI=1S/C14H16N6O/c1-4-20-6-10(7(2)19-20)12-9(5-15)13(16)21-14-11(12)8(3)17-18-14/h6,12H,4,16H2,1-3H3,(H,17,18)
- InChI Key: ZQOFDJPUGZLHGT-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 284.138559g/mol
- Monoisotopic Mass: 284.138559g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 497
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 284.32g/mol
- XLogP3: 1.3
- Topological Polar Surface Area: 106Ų
6-Amino-4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-3-methyl-1,4-dihydropyrano2,3-cpyrazole-5-carbonitrile Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | A608160-25mg |
6-Amino-4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile |
1006326-38-0 | 25mg |
$ 167.00 | 2023-04-19 | ||
A2B Chem LLC | AI04965-1g |
6-Amino-4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile |
1006326-38-0 | ≥ 95 % | 1g |
$1939.00 | 2024-04-20 | |
TRC | A608160-50mg |
6-Amino-4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile |
1006326-38-0 | 50mg |
$ 270.00 | 2023-04-19 | ||
TRC | A608160-100mg |
6-Amino-4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile |
1006326-38-0 | 100mg |
$ 408.00 | 2023-04-19 | ||
TRC | A608160-250mg |
6-Amino-4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile |
1006326-38-0 | 250mg |
$ 724.00 | 2023-04-19 | ||
A2B Chem LLC | AI04965-250mg |
6-Amino-4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile |
1006326-38-0 | ≥ 95 % | 250mg |
$694.00 | 2024-04-20 |
6-Amino-4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-3-methyl-1,4-dihydropyrano2,3-cpyrazole-5-carbonitrile Related Literature
-
Youmin Cheng,Shaomin Ji,Xijun Xu RSC Adv., 2015,5, 100089-100096
-
Yongmao Li,Lu Cheng,Zhiqiang Cao,Wenguang Liu J. Mater. Chem. B, 2014,2, 46-48
-
Xiaoming Zhang,Shansheng Yu,Weitao Zheng,Ping Liu Phys. Chem. Chem. Phys., 2014,16, 16615-16622
-
Jiecai Fu,Junli Zhang,Yong Peng,Changhui Zhao,Yongmin He,Zhenxing Zhang,Xiaojun Pan,Nigel J. Mellors,Erqing Xie Nanoscale, 2013,5, 12551-12557
-
Zhiguo Xia,Shihai Miao,Mingyue Chen,Quanlin Liu J. Mater. Chem. C, 2016,4, 1336-1344
Additional information on 6-Amino-4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-3-methyl-1,4-dihydropyrano2,3-cpyrazole-5-carbonitrile
Comprehensive Overview of 6-Amino-4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile (CAS No. 1006326-38-0)
The compound 6-Amino-4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile (CAS No. 1006326-38-0) is a highly specialized heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including the pyrano[2,3-c]pyrazole core and the 1-ethyl-3-methyl-1H-pyrazol-4-yl substituent, make it a promising scaffold for the development of novel therapeutic agents. Researchers are particularly interested in its potential applications in targeting protein kinases and other enzymatic pathways involved in inflammatory and proliferative diseases.
In recent years, the demand for heterocyclic compounds like 6-Amino-4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has surged due to their versatility in drug design. The compound’s carbonitrile group and amino functionality provide excellent opportunities for further derivatization, enabling the creation of libraries of analogs with enhanced bioactivity. This aligns with the growing trend in pharmaceutical research to explore fragment-based drug discovery and structure-activity relationship (SAR) studies.
One of the most frequently asked questions about this compound revolves around its synthetic route and scalability. The synthesis typically involves a multi-step process, starting with the condensation of 3-methyl-1H-pyrazole-4-carbaldehyde with ethyl acetoacetate, followed by cyclization and functional group modifications. Researchers are also keen to understand its physicochemical properties, such as solubility, stability, and bioavailability, which are critical for its potential use in preclinical studies.
The pyrano[2,3-c]pyrazole moiety is a key structural element in many bioactive molecules, and its presence in 6-Amino-4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has sparked interest in its potential as a kinase inhibitor. Kinases are a major focus in drug development, particularly for conditions like cancer and autoimmune diseases. This compound’s ability to modulate kinase activity could position it as a valuable tool for target validation and lead optimization in high-throughput screening campaigns.
Another area of interest is the compound’s potential role in green chemistry and sustainable synthesis. With increasing emphasis on environmentally friendly practices, researchers are exploring catalytic methods and solvent-free conditions to produce 6-Amino-4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile with minimal waste. This aligns with the broader industry shift toward green pharmaceuticals and atom economy.
In summary, 6-Amino-4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile (CAS No. 1006326-38-0) represents a fascinating intersection of medicinal chemistry, drug discovery, and sustainable science. Its structural complexity and functional diversity make it a compelling subject for ongoing research, with potential applications spanning from kinase inhibition to fragment-based lead discovery. As the scientific community continues to unravel its properties and applications, this compound is poised to play a pivotal role in the development of next-generation therapeutics.
1006326-38-0 (6-Amino-4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-3-methyl-1,4-dihydropyrano2,3-cpyrazole-5-carbonitrile) Related Products
- 5224-72-6(Glycine,N-[(benzyloxy)acetyl]-N-(phthalimidoacetyl)-, methyl ester (7CI,8CI))
- 648432-83-1(Benzamide,N-[4-(6-amino-5-cyano-1,4-dihydro-3,4-dimethyl-1-phenylpyrano[2,3-c]pyrazol-4-yl)phenyl]-2-nitro-)
- 144092-63-7(Pyrano[2,3-c]pyrazol-6(2H)-one,2-[(4-methoxyphenyl)methyl]-3,4-dimethyl-)
- 444790-63-0(Pyrano[2,3-c]pyrazole-5-carbonitrile,6-amino-3-ethyl-1,4-dihydro-4-phenyl-)
- 419571-72-5(Piperidine,4-(1-ethyl-3-methoxy-4-methyl-1H-pyrazol-5-yl)-)
- 419571-78-1(Piperidine,4-(1-ethyl-3-methoxy-5-methyl-1H-pyrazol-4-yl)-)
- 58442-58-3(Acetonitrile, [[4,5,6,7-tetrahydro-1-(phenylmethyl)-1H-indazol-3-yl]oxy]-)
- 648432-82-0(Benzamide,N-[4-(6-amino-5-cyano-1,4-dihydro-3,4-dimethyl-1-phenylpyrano[2,3-c]pyrazol-4-yl)phenyl]-4-methyl-)
- 53316-60-2(6-Amino-4-(4-methoxyphenyl)-3-methyl-1-phenyl-1,4-dihydropyrano2,3-cpyrazole-5-carbonitrile)
- 5224-71-5(Acetamide,N-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl]-N-methyl-2-(phenylmethoxy)-)




